Cas no 1932-42-9 (3-benzyl-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 3-benzyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 1932-42-9
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 1386255
• PubChem ID: 710807
• Update Time: 2025-11-02

3-benzyl-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-benzylquinazoline-2,4(1H,3H)-dione
• 2,4(1H,3H)-quinazolinedione, 3-(phenylmethyl)-
• 3-benzyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
• 3-(benzyl)-2,4(1H,3H)-quinazolinedione
• 3-Benzyl-2,4-quinazolinedione
• EU-0027086
• CHEMBL1555835
• MLS000534782
• HMS1391O12
• SMR000142238
• Z278334116
• F6548-3303
• 3-benzyl-2,4(1H,3H)-quinazolinedione
• ChemDiv2_008064
• 3-benzyl-1H-quinazoline-2,4-dione
• Oprea1_178174
• 1932-42-9
• SCHEMBL6982894
• IDI1_006779
• NIFRUOQEJBOLBI-UHFFFAOYSA-N
• AKOS003274730
• HMS2314P10
• BAA93242
• Cambridge id 7112767

• Inchi： 1S/C15H12N2O2/c18-14-12-8-4-5-9-13(12)16-15(19)17(14)10-11-6-2-1-3-7-11/h1-9H,10H2,(H,16,19)
• InChI Key： NIFRUOQEJBOLBI-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2NC(N1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 252.08996
• Monoisotopic Mass: 252.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-benzyl-1,2,3,4-tetrahydroquinazoline-2,4-dione

Introduction to 3-benzyl-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 1932-42-9)

3-benzyl-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 1932-42-9) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the tetrahydroquinazoline class, which is known for its presence in various pharmacologically active molecules. The structural features of 3-benzyl-1,2,3,4-tetrahydroquinazoline-2,4-dione, particularly the presence of a benzyl group and a diketone moiety, make it an intriguing scaffold for further chemical modifications and biological evaluations.

The chemical structure of 3-benzyl-1,2,3,4-tetrahydroquinazoline-2,4-dione consists of a six-membered aromatic ring fused to a piperazine-like nitrogen-containing heterocycle. The benzyl substituent at the 3-position and the diketone groups at the 2 and 4 positions contribute to its unique electronic and steric properties. These features have been exploited in various synthetic strategies to develop derivatives with enhanced biological profiles.

In recent years, there has been a surge in research focused on developing novel therapeutic agents based on tetrahydroquinazoline derivatives. The inherent bioisosteric properties of tetrahydroquinazolines make them suitable for mimicking other pharmacophoric units found in biologically active compounds. This adaptability has led to their exploration as scaffolds for drugs targeting a wide range of diseases.

One of the most compelling aspects of 3-benzyl-1,2,3,4-tetrahydroquinazoline-2,4-dione is its potential as an intermediate in the synthesis of more complex molecules. The diketone functionality provides multiple sites for chemical modification through reactions such as condensation, oxidation, or reduction. These modifications can lead to the development of novel compounds with tailored biological activities. For instance, researchers have utilized this compound to synthesize derivatives with anti-inflammatory and anticancer properties.

The pharmacological significance of 3-benzyl-1,2,3,4-tetrahydroquinazoline-2,4-dione has been further underscored by several recent studies. A notable example comes from the field of oncology, where derivatives of this compound have shown promise in inhibiting the growth of various cancer cell lines. The mechanism of action often involves interference with key signaling pathways that are dysregulated in malignant cells. Additionally, studies have explored its potential in modulating enzyme activities relevant to metabolic disorders.

Another area where 3-benzyl-1,2,3,4-tetrahydroquinazoline-2,4-dione has shown promise is in the treatment of neurological disorders. The structural similarity between tetrahydroquinazolines and certain neurotransmitter analogs suggests that they could interact with central nervous system receptors. Preliminary research indicates that certain derivatives may exhibit neuroprotective effects by mitigating oxidative stress and inflammation associated with neurodegenerative diseases.

The synthetic accessibility of 3-benzyl-1,2,3,4-tetrahydroquinazoline-2,4-dione also contributes to its appeal as a pharmaceutical intermediate. Several synthetic routes have been developed that allow for efficient production on both laboratory and industrial scales. These methods often involve multi-step organic transformations starting from readily available precursors such as benzaldehyde and cyclohexanone derivatives.

In conclusion,3-benzyl-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 1932-42-9) represents a valuable scaffold for pharmaceutical research due to its structural versatility and potential biological activities. Its role as an intermediate in synthesizing novel therapeutic agents continues to be explored across various disease areas. As research progresses, this compound is likely to remain a cornerstone in the development of next-generation pharmaceuticals.